Cas no 2228510-31-2 (tert-butyl N-2-(2-methyloxolan-3-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2-methyloxolan-3-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228510-31-2
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 6376503
• PubChem ID: 165622629
• Update Time: 2025-10-22

tert-butyl N-2-(2-methyloxolan-3-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-methyloxolan-3-yl)-1-oxopropan-2-ylcarbamate
• EN300-1884200
• tert-butyl N-[2-(2-methyloxolan-3-yl)-1-oxopropan-2-yl]carbamate
• 2228510-31-2

• Inchi： 1S/C13H23NO4/c1-9-10(6-7-17-9)13(5,8-15)14-11(16)18-12(2,3)4/h8-10H,6-7H2,1-5H3,(H,14,16)
• InChI Key： KEWVLINKUUDSOC-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-2-(2-methyloxolan-3-yl)-1-oxopropan-2-ylcarbamate

Research Brief on tert-Butyl N-2-(2-Methyloxolan-3-yl)-1-Oxopropan-2-ylcarbamate (CAS: 2228510-31-2)

The compound tert-butyl N-2-(2-methyloxolan-3-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228510-31-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have focused on its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases and metabolic disorders.

One of the most notable advancements in the research of this compound is its role as a precursor in the synthesis of protease inhibitors. Proteases are critical enzymes involved in numerous physiological and pathological processes, making them attractive targets for drug development. Researchers have demonstrated that tert-butyl N-2-(2-methyloxolan-3-yl)-1-oxopropan-2-ylcarbamate can be efficiently converted into highly selective protease inhibitors with improved pharmacokinetic properties. These findings were published in a recent issue of the Journal of Medicinal Chemistry, highlighting the compound's versatility in medicinal chemistry.

In addition to its applications in protease inhibition, this compound has also been investigated for its potential in modulating immune responses. A study conducted by a team at the University of Cambridge revealed that derivatives of tert-butyl N-2-(2-methyloxolan-3-yl)-1-oxopropan-2-ylcarbamate exhibit immunomodulatory effects, particularly in the context of autoimmune diseases. The researchers utilized advanced computational modeling and in vitro assays to identify the most promising candidates for further development. Their results suggest that this compound could pave the way for new immunotherapies with fewer side effects compared to existing treatments.

Another area of interest is the compound's utility in the synthesis of chiral building blocks for asymmetric catalysis. Asymmetric synthesis is a cornerstone of modern pharmaceutical manufacturing, and the ability to produce enantiomerically pure intermediates is of paramount importance. Recent work published in Organic Letters has shown that tert-butyl N-2-(2-methyloxolan-3-yl)-1-oxopropan-2-ylcarbamate can serve as a versatile chiral auxiliary, enabling the efficient construction of complex molecular architectures with high stereocontrol. This development has significant implications for the scalable production of chiral drugs.

Despite these promising advancements, challenges remain in the large-scale synthesis and purification of tert-butyl N-2-(2-methyloxolan-3-yl)-1-oxopropan-2-ylcarbamate. Current methods often require expensive reagents and lengthy reaction times, which may limit its industrial applicability. However, a recent breakthrough by a research group at MIT has addressed some of these issues by developing a more efficient catalytic process. Their approach, detailed in a recent ACS Catalysis publication, reduces the number of synthetic steps and improves overall yield, making the compound more accessible for further research and development.

In conclusion, tert-butyl N-2-(2-methyloxolan-3-yl)-1-oxopropan-2-ylcarbamate (CAS: 2228510-31-2) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to asymmetric synthesis, underscore its importance in the field. Ongoing studies continue to explore its full potential, and future research is expected to uncover additional therapeutic and synthetic applications. For researchers in the chemical and pharmaceutical industries, this compound offers exciting opportunities for innovation and development.